Cas no 18643-56-6 (2-[4-(dicyanomethyl)phenyl]propanedinitrile)

2-[4-(Dicyanomethyl)phenyl]propanedinitrile is a versatile organic compound characterized by its multiple nitrile functional groups, which enhance its reactivity in various chemical applications. This compound is particularly valuable in the synthesis of heterocyclic compounds and as a precursor in the production of dyes, pharmaceuticals, and advanced materials. Its high electron-withdrawing properties make it useful in organic electronics and as a building block for conjugated systems. The compound’s stability and well-defined structure facilitate precise modifications in synthetic routes. Its compatibility with cross-coupling reactions and cyclization processes further underscores its utility in fine chemical and industrial research applications.

2-[4-(dicyanomethyl)phenyl]propanedinitrile structure

18643-56-6 structure

Product Name:2-[4-(dicyanomethyl)phenyl]propanedinitrile

CAS No:18643-56-6

MF:C₁₂H₆N₄

MW:206.202841281891

MDL:MFCD00455666

CID:907355

PubChem ID:266555

Update Time:2025-06-07

2-[4-(dicyanomethyl)phenyl]propanedinitrile Chemical and Physical Properties

Names and Identifiers

- 2-[4-(dicyanomethyl)phenyl]propanedinitrile
- 2,2'-BENZENE-1,4-DIYLDIPROPANEDINITRILE
- 1,4-phenylenedimalononitrile
- 7,7,8,8-tetracyano-p-quinodimethane
- 7,7,8,8-tetracyanoquinodimethane
- AC1L6GAU
- AC1Q4QGU
- AG-J-33758
- AR-1D1094
- CTK0H8412
- NSC105236
- p-Benzenedimalononitrile
- p-phenylenedimalononitrile
- NSC-105236
- 2,2'-(1,4-Phenylene)dimalononitrile
- Tetracyano-p-xylene
- 2,2?-(1,4-PHENYLENE)DIMALONONITRILE
- 2,2 inverted exclamation mark -(1,4-Phenylene)dimalononitrile
- 18643-56-6
- AC8233
- DTXSID80295735
- SCHEMBL3151966
- MFCD00455666
- SY263334
- DS-002514
- MDL： MFCD00455666
- Inchi： 1S/C12H6N4/c13-5-11(6-14)9-1-2-10(4-3-9)12(7-15)8-16/h1-4,11-12H
- InChI Key： WASJFLRMRDGSBD-UHFFFAOYSA-N
- SMILES： N#CC(C#N)C1C=CC(C(C#N)C#N)=CC=1

Computed Properties

Exact Mass: 206.05938
Monoisotopic Mass: 206.059246208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 95.2Å²

Experimental Properties

PSA: 95.16
LogP: 1.94812

2-[4-(dicyanomethyl)phenyl]propanedinitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB548941-250 mg	2,2'-(1,4-Phenylene)dimalononitrile; .	18643-56-6		250MG	€689.00	2023-04-13
abcr	AB548941-1 g	2,2'-(1,4-Phenylene)dimalononitrile; .	18643-56-6		1g	€1,260.50	2023-04-13
eNovation Chemicals LLC	D697419-0.25g	2,2'-(1,4-Phenylene)dimalononitrile	18643-56-6	98%	0.25g	$430	2024-07-20
eNovation Chemicals LLC	D697419-1g	2,2'-(1,4-Phenylene)dimalononitrile	18643-56-6	98%	1g	$825	2024-07-20
eNovation Chemicals LLC	D697419-5g	2,2'-(1,4-Phenylene)dimalononitrile	18643-56-6	98%	5g	$1540	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y20115-5g	2-[4-(dicyanomethyl)phenyl]propanedinitrile	18643-56-6	98%	5g	¥14259.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y20115-1g	2-[4-(dicyanomethyl)phenyl]propanedinitrile	18643-56-6	98%	1g	¥7359.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y20115-250mg	2-[4-(dicyanomethyl)phenyl]propanedinitrile	18643-56-6	98%	250mg	¥4359.0	2023-09-05
Cooke Chemical	LN2265245-0.25g	2,2'-(1,4-Phenylene)dimalononitrile	18643-56-6	≥98%	0.25g	RMB 4640.00	2025-02-20
abcr	AB548941-250mg	2,2'-(1,4-Phenylene)dimalononitrile; .	18643-56-6		250mg	€703.60	2025-03-19